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An In-Depth Technical Guide to Phase Transformation Kinetics in the Cadmium-Magnesium
System

For Researchers and Scientists

Abstract: The Cadmium-Magnesium (Cd-Mg) binary alloy system is a model for studying order-
disorder transformations in metallic alloys. This guide provides a comprehensive overview of
the phase transformations, with a focus on the kinetic aspects. It summarizes the
crystallographic data of the stable phases, details the nature of the ordering transformations,
and outlines the experimental protocols used to investigate these phenomena. The information
is presented to support researchers and scientists in the fields of materials science and
physical metallurgy.

The Cadmium-Magnesium Phase System

The Cd-Mg system is characterized by the formation of a continuous solid solution at high
temperatures and several ordered intermetallic phases at lower temperatures. The
transformations from the disordered solid solution to these ordered phases are of primary
interest for kinetic studies.

The key phases in the Cd-Mg system are detailed in Table 1. At high temperatures, Cd and Mg
are completely miscible, forming a disordered hexagonal close-packed (hP2) solid solution. As
the temperature decreases, ordered phases such as CdsMg, CdMg, and CdMgs precipitate
from the solid solution within specific composition ranges.
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Table 1: Crystallographic Data of Phases in the Cd-Mg System

Composition Pearson
Phase Space Group Prototype
(wt% Mg) Symbol
(Cd,Mqg) 0 to 100 hP2 P63/Immc Mg
CdsMg 6.3t09 hP8 P63/mmc NisSn
CdMg 12.1t0 23.6 oP4 Pmma AuCd

| CdMgs | 28 to 45 | hP8 | P63/mmc | NisSn |
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Simplified Cd-Mg Phase Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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